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Chemical Properties & Stability

The table below summarizes the key stability-related properties of Glycyl-dl-serine (CAS 687-38-7) for a

quick reference [1] [2].

Property Value / Description Relevance to Stability

Molecular
Formula

C5H10N2O4 [1] [2] Defines basic chemical identity.

Melting Point 207 °C [1] Indicates thermal stability at high temperatures.

Storage Temp. −20°C [1] [2] Critical for long-term stability; prevents degradation.

Form Solid (White to Off-White

powder) [1] [2]

Physical form for handling and storage.

Stability Note Hygroscopic [1] Crucial: Absorbs moisture from air, which can

facilitate hydrolysis or microbial growth.

Water
Solubility

Almost transparency /

Slightly soluble [1]

Behavior in aqueous solutions, relevant for

experimental conditions.
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Troubleshooting FAQs

Here are answers to common questions and issues related to Glycyl-dl-serine stability.

Q1: How should I store Glycyl-dl-serine to ensure its long-term stability?

A: For long-term stability, store Glycyl-dl-serine at -20°C [1] [2]. The compound is also

hygroscopic [1], meaning it absorbs moisture from the air. Therefore, it must be kept in a
tightly sealed container in a dry environment. After each use, ensure the container is properly

resealed and returned to the recommended storage conditions to prevent moisture uptake and
decomposition.

Q2: My Glycyl-dl-serine solution appears to have degraded. What are the likely causes?

A: The most common causes of degradation are exposure to moisture and improper storage
temperature. The hygroscopic nature of the compound makes it susceptible to hydrolysis in

solution [1]. Additionally, the experimental literature suggests that the stability of amino acids
and dipeptides can be significantly influenced by the pH and the presence of electrolytes in

the solution [3] [4]. Review your buffer composition and pH.

Q3: What is the safety profile of Glycyl-dl-serine?

A: Based on the available safety data sheet (MSDS), Glycyl-dl-serine is not classified as a
hazardous substance [2]. No specific health hazards are reported. However, as with all
laboratory chemicals, it is good practice to avoid contact with skin and eyes, and to not inhale

the dust. General personal protective equipment (PPE) like gloves and safety glasses is
recommended [2].

Experimental Workflow & Stability Logic

The following diagrams, created with Graphviz, outline a general experimental workflow and the key factors

affecting stability.

Workflow for Solubility & Stability Studies

This diagram outlines a general experimental workflow for studying the solubility and stability of

compounds like Glycyl-dl-serine in different solutions, based on methodologies cited in the research [3] [4].
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Workflow for Solubility & Stability Studies

Prepare Aqueous Solutions
(e.g., NaF, KF, NaNO3)

Add Glycyl-dl-serine

Agitate at Constant Temp
(typically 298.15 K)

Measure Solubility
(Formol Titrimetry)

Analyze Thermodynamics
(Transfer Gibbs Energy)

Interpret Stability
& Solute-Solvent Interactions

Click to download full resolution via product page

Factors Influencing Chemical Stability

This diagram maps the logical relationships between primary factors that influence the stability of Glycyl-dl-

serine in solution, as identified in the search results.
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Factors Influencing Chemical Stability

Glycyl-dl-serine Stability
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Filling the Information Gaps

The search results provide a solid foundation on basic properties but lack deep experimental details. To build

a comprehensive technical support guide, you would need to consult additional resources:

Primary Scientific Literature: Search for papers specifically on Glycyl-dl-serine degradation
kinetics and stability in various buffers using databases like SciFinder or Reaxys.

Detailed Experimental Protocols: The methodologies in the search results are mentioned at a high
level [3] [4]. For lab-ready instructions, you would need to find the full-text papers or specialized

laboratory manuals.
Analytical Method Details: Information on specific techniques like HPLC or mass spectrometry for

detecting and quantifying degradation products was not present in the search results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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